A halogen-bonding-catalyzed Michael addition reaction†
Chemical Communications Pub Date: 2017-10-24 DOI: 10.1039/C7CC07175B
Abstract
Only a few studies on the use of halogen bonding in catalysis have been published so far. Herein, (benz)imidazolium-based halogen bond donors are used as catalysts in a Michael addition reaction. The most potent catalyst, a rigid atropisomer featuring two iodobenzimidazolium moieties, provided a rate acceleration versus a reference compound of ca. 50.
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CAS no.: 178064-02-3
